Cas no 1154743-11-9 (Methyl 2-(trifluoromethyl)quinoline-6-carboxylate)

• Product Name: Methyl 2-(trifluoromethyl)quinoline-6-carboxylate
• CAS No: 1154743-11-9
• MF: C₁₂H₈F₃NO₂
• MW: 255.1926
• MDL: MFCD22200341
• CID: 2093155
• Update Time: 2025-10-29

Methyl 2-(trifluoromethyl)quinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(trifluoromethyl)quinoline-6-carboxylate
• AK166937

• MDL： MFCD22200341
• Inchi： 1S/C12H8F3NO2/c1-18-11(17)8-2-4-9-7(6-8)3-5-10(16-9)12(13,14)15/h2-6H,1H3
• InChI Key： RMVKZDIEWMLCJE-UHFFFAOYSA-N
• SMILES： FC(C1C([H])=C([H])C2C([H])=C(C(=O)OC([H])([H])[H])C([H])=C([H])C=2N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 319
• Topological Polar Surface Area: 39.2

Experimental Properties

• Boiling Point: 306.7±37.0°C at 760 mmHg

Methyl 2-(trifluoromethyl)quinoline-6-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on Methyl 2-(trifluoromethyl)quinoline-6-carboxylate

Comprehensive Overview of Methyl 2-(trifluoromethyl)quinoline-6-carboxylate (CAS No. 1154743-11-9)

Methyl 2-(trifluoromethyl)quinoline-6-carboxylate (CAS No. 1154743-11-9) is a high-value quinoline derivative widely utilized in pharmaceutical and agrochemical research. Its unique trifluoromethyl and ester functional groups make it a versatile intermediate for synthesizing bioactive compounds. This article delves into its properties, applications, and relevance to current trends in drug discovery and sustainable chemistry.

The growing demand for fluorinated compounds in medicinal chemistry has spotlighted Methyl 2-(trifluoromethyl)quinoline-6-carboxylate. Researchers favor trifluoromethylated quinolines due to their enhanced metabolic stability and lipophilicity, which improve drug bioavailability. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, addressing global health challenges like antibiotic resistance.

From a synthetic perspective, CAS 1154743-11-9 is pivotal in Pd-catalyzed cross-coupling reactions and microwave-assisted synthesis, aligning with the industry's shift toward greener methodologies. Its carboxylate ester moiety allows further derivatization, enabling the creation of highly functionalized heterocycles. These features resonate with the AI-driven drug design trend, where computational tools predict optimal structures for target interactions.

Environmental considerations are also paramount. The compound's fluorine atom efficiency reduces waste in synthesis, appealing to green chemistry initiatives. Analysts note rising searches for "sustainable fluorination methods" and "quinoline-based APIs," reflecting market priorities. Regulatory agencies increasingly emphasize eco-friendly intermediates, positioning Methyl 2-(trifluoromethyl)quinoline-6-carboxylate as a future-proof choice.

In material science, this compound contributes to organic electronic materials, particularly in OLEDs and photovoltaic cells. Its electron-withdrawing trifluoromethyl group enhances charge transport properties, a hot topic in renewable energy forums. Startups exploring biohybrid semiconductors frequently reference such fluorinated heterocycles in patents.

Quality control protocols for CAS 1154743-11-9 involve advanced HPLC-MS analysis, ensuring compliance with ICH guidelines. The compound's chromatographic purity (>98%) meets stringent requirements for preclinical trials, a key concern for CROs outsourcing small-molecule development.

Market projections indicate steady growth for trifluoromethyl-substituted quinolines, driven by oncology and CNS drug pipelines. Investors monitoring "niche chemical intermediates" or "fluorine in drug discovery" will find this compound strategically significant. Its patent landscape shows activity from major pharma firms, validating commercial potential.

For academic labs, Methyl 2-(trifluoromethyl)quinoline-6-carboxylate serves as a model substrate for teaching C-H functionalization techniques. Educational content on "late-stage fluorination" often features this scaffold, catering to chemistry students mastering modern synthetic tools.